3-(6-Methoxypyridin-3-yl)prop-1-ynyl-trimethylsilane
Description
3-(6-Methoxypyridin-3-yl)prop-1-ynyl-trimethylsilane is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its unique properties and potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science.
Scientific Research Applications
1. Pharmaceutical Development
3-(6-Methoxypyridin-3-yl)prop-1-ynyl-trimethylsilane has been implicated in pharmaceutical research, specifically in the development of compounds for bone-related diseases. One study identified a compound (3(S)-(6-methoxypyridin-3-yl)-3-[2-oxo-3-[3-(5,6,7,8-tetrahydro-[1,8]-naphthyridin-2-yl)propyl]imidazolidin-1-yl]propionic acid) as a potent antagonist of the alpha(v)beta(3) receptor, showing efficacy in models of bone turnover and selected for clinical development (Hutchinson et al., 2003).
2. Surface Modification
Research has explored using methoxysilanes, including trimethyl variants, for modifying surfaces like Aerosil 200. This application is significant in creating materials with varied hydrophobic/hydrophilic properties, influencing the development of organosilicas with potential uses in various industries (García et al., 2007).
3. Energy Storage Solutions
In the field of energy, novel silane compounds, including trimethylsilane derivatives, have been synthesized and used as non-aqueous electrolyte solvents in lithium-ion batteries. This research highlights their potential in improving the performance and longevity of batteries, a critical aspect in the ongoing evolution of energy storage technologies (Amine et al., 2006).
4. Organic Synthesis
The compound has been studied in the context of organic synthesis, specifically in reactions involving pyridine derivatives. Research on the cyanation of 3-substituted pyridine 1-oxides with trimethylsilanecarbonitrile, for instance, demonstrates its utility in creating various organic compounds with potential applications in pharmaceuticals and other chemical industries (Sakamoto et al., 1985).
properties
IUPAC Name |
3-(6-methoxypyridin-3-yl)prop-1-ynyl-trimethylsilane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NOSi/c1-14-12-8-7-11(10-13-12)6-5-9-15(2,3)4/h7-8,10H,6H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNPWEGFHBBGLPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=C1)CC#C[Si](C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NOSi |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(6-Methoxypyridin-3-yl)prop-1-ynyl-trimethylsilane | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-fluoro-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)benzo[b]thiophene-2-carboxamide](/img/structure/B2823346.png)
![2-((3-benzyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-chlorobenzyl)acetamide](/img/structure/B2823350.png)
![N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-(3-chloro-4-fluorophenyl)ethanediamide](/img/structure/B2823355.png)
![4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)phthalazin-1(2H)-one](/img/structure/B2823365.png)
![1-((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-3-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)urea](/img/structure/B2823367.png)